Cas no 88269-39-0 (myo-Inositol,1,4,5-tris(dihydrogen phosphate))

• Product Name: myo-Inositol,1,4,5-tris(dihydrogen phosphate)
• CAS No: 88269-39-0
• MF: C₆H₁₅O₁₅P₃
• MW: 420.095586061478
• CID: 721799
• PubChem ID: 55310
• Update Time: 2025-04-19

myo-Inositol,1,4,5-tris(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,1,4,5-tris(dihydrogen phosphate)
• (2,3,6-trihydroxy-4,5-diphosphonooxy-cyclohexoxy)phosphonic acid
• MU34XVK5NR
• AKOS040755027
• myo-Inositol, 1,4,5-tris(dihydrogen phosphate)
• CHEBI:191121
• 2068-89-5
• DL-myo-Inositol 1,4,5-triphosphate
• L-myo-Inositol-1,4,5-triphosphate (sodium salt)
• 27121-73-9
• UNII-MU34XVK5NR
• [(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
• myo-Inositol 1,3,6-triphosphate
• SCHEMBL381458
• DTXSID001015822
• myo-inositol 1,4,5-triphosphate
• MMWCIQZXVOZEGG-HOZKJCLWSA-N
• Inositol 1,4,5-triphosphate
• L-myo-inositol-1,4,5-triphosphate
• myo-Inositol 1,4,5-trisphosphate
• PD039182
• Inositol triphosphate
• Q138145
• Inositol 1,3,6-triphosphate
• 88269-39-0

• Inchi： 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m0/s1
• InChI Key： MMWCIQZXVOZEGG-HOZKJCLWSA-N
• SMILES： P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@H]([C@H]([C@@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

• Exact Mass: 419.96238076g/mol
• Monoisotopic Mass: 419.96238076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 261Ų